Cas no 1240470-84-1 (rac Ambrisentan Methyl Ester)

• Product Name: rac Ambrisentan Methyl Ester
• CAS No: 1240470-84-1
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 1060100
• PubChem ID: 10644218
• Update Time: 2025-07-01

rac Ambrisentan Methyl Ester Chemical and Physical Properties

Names and Identifiers

• rac Ambrisentan Methyl Ester
• methyl 2-(4,6-dimethylpyrimidin-2-yl)oxy-3-methoxy-3,3-diphenylpropanoate
• DTXSID40442925
• 1240470-84-1
• AGN-PC-07RIXJ
• Methyl 2-((4,6-dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoate
• SB49870
• (S)-Methyl 2-((4,6-dimethylpyrimidin-2-yl)-oxy)-3-methoxy-3,3-diphenylpropanoate
• SCHEMBL2352546

• Inchi： 1S/C23H24N2O4/c1-16-15-17(2)25-22(24-16)29-20(21(26)27-3)23(28-4,18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-15,20H,1-4H3
• InChI Key： RCOLWOXJIUGEGI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OC)OC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 392.17400
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 553.9±60.0 °C at 760 mmHg
• Flash Point: 288.8±32.9 °C
• PSA: 70.54000
• LogP: 3.60400
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

rac Ambrisentan Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rac Ambrisentan Methyl Ester

Introduction to Rac Ambrisentan Methyl Ester (CAS No. 1240470-84-1)

Rac Ambrisentan Methyl Ester, a compound with the chemical identifier CAS No. 1240470-84-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, belonging to the class of endothelin receptor antagonists, has garnered considerable attention due to its potential therapeutic applications, particularly in the management of cardiovascular and pulmonary conditions. The molecular structure and pharmacological properties of Rac Ambrisentan Methyl Ester have been extensively studied, leading to a deeper understanding of its mechanisms of action and clinical relevance.

The development of Rac Ambrisentan Methyl Ester has been driven by the need for more effective and targeted treatments for conditions associated with endothelin-1 overactivity. Endothelin-1 is a potent vasoconstrictor and mitogen, implicated in various pathological processes such as pulmonary hypertension, chronic heart failure, and systemic sclerosis. By inhibiting the binding of endothelin-1 to its receptors (ET-A and ET-B), Rac Ambrisentan Methyl Ester aims to mitigate the adverse effects associated with this peptide.

Recent research has highlighted the compound's efficacy in preclinical models, demonstrating its ability to reduce vascular resistance and improve cardiac function. Studies have shown that Rac Ambrisentan Methyl Ester exhibits high selectivity for the ET-A receptor, which is crucial for minimizing side effects while maximizing therapeutic benefits. This selectivity is attributed to its specific chemical structure, which allows for optimal binding to the receptor without affecting other biological pathways.

In clinical trials, Rac Ambrisentan Methyl Ester has shown promise in patients with pulmonary arterial hypertension (PAH). The compound has been observed to significantly improve exercise capacity and delay disease progression compared to placebo. These findings have positioned Rac Ambrisentan Methyl Ester as a potential alternative or adjunct therapy for PAH patients who do not respond adequately to existing treatments.

The pharmacokinetic profile of Rac Ambrisentan Methyl Ester is another area of interest. The compound exhibits prolonged half-life, allowing for once-daily dosing, which enhances patient compliance. Additionally, its metabolic stability ensures consistent therapeutic levels in the bloodstream. These characteristics make it an attractive candidate for long-term treatment regimens.

Advances in synthetic chemistry have enabled the efficient production of Rac Ambrisentan Methyl Ester, making it more accessible for further research and development. The use of novel synthetic routes has not only improved yield but also reduced impurities, ensuring a higher quality product. This progress is crucial for translating preclinical findings into clinical applications.

The future direction of research on Rac Ambrisentan Methyl Ester includes exploring its potential in combination therapies. By pairing it with other medications that target different aspects of disease pathophysiology, researchers aim to achieve synergistic effects that could further enhance patient outcomes. Additionally, studies are underway to investigate its role in other conditions where endothelin-1 dysregulation plays a significant role.

Regulatory considerations are also a key focus area. Ensuring that Rac Ambrisentan Methyl Ester meets stringent safety and efficacy standards is essential for its approval and widespread use. Collaborative efforts between academia, industry, and regulatory bodies are vital in this process. These partnerships facilitate the rapid translation of scientific discoveries into tangible therapeutic solutions.

In conclusion, Rac Ambrisentan Methyl Ester (CAS No. 1240470-84-1) represents a promising advancement in the treatment of cardiovascular and pulmonary disorders. Its unique pharmacological properties, coupled with recent clinical successes, position it as a valuable addition to the pharmacopeia. Continued research and development efforts will further elucidate its therapeutic potential and expand its applications in medicine.